5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid

• IUPAC Name: 5-[(5-bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid
• InChI: InChI=1S/C11H7BrClNO4S2/c12-9-3-4-10(19-9)20(17,18)14-6-1-2-8(13)7(5-6)11(15)16/h1-5,14H,(H,15,16)
• InChI Key: SMXBSNWKOWPSEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NS(=O)(=O)C2=CC=C(S2)Br)C(=O)O)Cl
• Molecular Formula: C11H7BrClNO4S2
• Molecular Weight: 396.7 g/mol

Description

5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid, also known as BTPSA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BTPSA is a member of the sulfonamide family, which is known for its wide range of biological activities.

Mechanism of Action

The mechanism of action of 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid is not fully understood, but it is believed to involve the inhibition of carbonic anhydrase IX through the formation of a covalent bond with the enzyme's active site. 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid is also thought to interact with metal ions through its sulfonamide group, leading to the formation of stable complexes.
Biochemical and Physiological Effects:
5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid has been shown to exhibit potent inhibitory activity against carbonic anhydrase IX, which is overexpressed in various cancers. The inhibition of this enzyme has been suggested as a potential therapeutic strategy for the treatment of cancer. 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid has also been shown to interact with metal ions, leading to the formation of stable complexes. This property has been exploited for the development of fluorescent probes for the detection of metal ions in biological samples.

Advantages and Limitations for Lab Experiments

The synthesis of 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid is a relatively simple process that can be carried out in the laboratory with ease. 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid has also been shown to exhibit potent inhibitory activity against carbonic anhydrase IX and to interact with metal ions, making it a useful tool for research in various fields. However, the use of 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid in biological experiments may be limited by its potential toxicity and the need for further studies to establish its safety profile.

Future Directions

There are several future directions for the research on 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid. One potential direction is the development of 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid-based fluorescent probes for the detection of metal ions in biological samples. Another direction is the synthesis of novel polymers using 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid as a building block, which could have potential applications in material science. Further studies are also needed to establish the safety profile of 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid and its potential use as a therapeutic agent for the treatment of cancer.

Synthesis Methods

The synthesis of 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid involves the reaction of 5-bromo-2-chlorobenzoic acid with thiophene-2-sulfonyl chloride in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then treated with a reducing agent to yield the final product. The synthesis of 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid is a relatively simple process that can be carried out in the laboratory with ease.

Scientific Research Applications

5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid has been shown to exhibit potent inhibitory activity against carbonic anhydrase IX, a tumor-associated enzyme that is overexpressed in various cancers. 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid has also been investigated for its potential use as a fluorescent probe for the detection of metal ions in biological samples. In material science, 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid has been used as a building block for the synthesis of novel polymers with unique properties. In environmental science, 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid has been used as a model compound to study the fate and transport of sulfonamides in the environment.